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Introduction

Isocrotonic acid, systematically known as (Z)-2-butenoic acid, is a short-chain unsaturated
carboxylic acid.[1][2] As a fundamental organic molecule, understanding its thermodynamic
properties is crucial for various applications, including chemical synthesis, reaction design, and
in the broader context of drug development where thermal stability and phase behavior are
critical parameters. This technical guide provides a comprehensive overview of the core
thermodynamic properties of isocrotonic acid, detailing experimental methodologies for their
determination and presenting key data in a structured format.

Core Thermodynamic Data

The thermodynamic properties of isocrotonic acid have been characterized through various
experimental and computational methods. The following tables summarize the key quantitative
data available from established chemical databases.

Table 1: Enthalpic and Entropic Properties of Isocrotonic Acid
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Property Symbol Value Units Source(s)
Standard
Enthalpy of AfH°gas -354.1+4.2 kJ/mol Cheméo[3]
Formation (gas)
Standard
Enthalpy of AfusH° 12.6 kJ/mol Cheméo[3]
Fusion
Enthalpy of NIST

T AvapH 542120 kJ/mol
Vaporization WebBook[4]
Standard Gibbs
Free Energy of AfG® -284.93 kJ/mol Cheméo[3]
Formation
Ideal Gas Heat
Capacity (298.15 Cp,gas 96.24 J/mol-K Cheméo[3]

K)

Table 2: Physicochemical and Phase Transition Properties of Isocrotonic Acid
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Property Symbol Value Units Source(s)
, NIST
Molecular Weight MW 86.09 g/mol
WebBook[4]
Normal Melting NIST
_ Tfus 287.6 - 288.2 K
Point WebBook[4]
Normal Boiling ) NIST
_ Tholl 4451 K
Point WebBook[4]
Vapor Pressure .
Pvap 0.08 kPa Cheméo[3]
(at 298.15 K)
Critical
Tc 633.0 K Cheméo[3]
Temperature
Critical Pressure Pc 5400.0 kPa Cheméo[3]
Critical Volume \Y/e 0.284 m3/kmol Cheméo[3]
Octanol/Water
Partition logPoct/wat 0.69 Cheméo[3]
Coefficient

Experimental Protocols

The determination of the thermodynamic properties of organic compounds like isocrotonic

acid relies on a suite of well-established experimental techniques. While specific protocols for

isocrotonic acid are not readily available in the public domain, the following sections describe

the general methodologies employed for carboxylic acids.

Determination of Enthalpy of Formation by Combustion
Calorimetry

The standard enthalpy of formation is often determined indirectly from the enthalpy of

combustion, measured using a bomb calorimeter.

Methodology:
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Sample Preparation: A precisely weighed pellet of isocrotonic acid is placed in a sample
holder within a high-pressure vessel (the "bomb").

Bomb Assembly: The bomb is sealed and pressurized with an excess of pure oxygen to
ensure complete combustion. A small, known amount of water is often added to the bomb to
create a defined final state.

Calorimeter Setup: The bomb is submerged in a known mass of water in an insulated
container (the calorimeter). The temperature of the water is monitored with a high-precision
thermometer.

Ignition and Data Acquisition: The sample is ignited electrically. The temperature of the
calorimeter system is recorded before, during, and after the combustion reaction until a
steady final temperature is reached.

Data Analysis: The heat capacity of the calorimeter is determined by calibrating it with a
substance of known enthalpy of combustion, such as benzoic acid. The heat released by the
combustion of isocrotonic acid is calculated from the observed temperature change and
the heat capacity of the calorimeter. Corrections are applied for the heat of ignition and the
formation of nitric acid from residual nitrogen in the bomb. The standard enthalpy of
combustion is then calculated, and from this, the standard enthalpy of formation is
determined using Hess's Law.

Determination of Enthalpy of Vaporization by
Correlation-Gas Chromatography

Correlation-gas chromatography is a technique used to determine the vaporization enthalpies
of compounds.[5]

Methodology:

o Column and Standards: A gas chromatograph is equipped with a suitable capillary column. A
series of standard compounds with well-documented vaporization enthalpies are selected.

 |sothermal Measurements: The retention times of the standard compounds and isocrotonic
acid are measured at several different isothermal column temperatures.
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» Data Correlation: A linear correlation is established between the natural logarithm of the
retention times (or adjusted retention times) of the standards and their known vaporization
enthalpies at each temperature.

o Enthalpy of Vaporization Calculation: The vaporization enthalpy of isocrotonic acid is then
determined by interpolating its retention time into the established correlation for each
temperature.

Determination of Phase Transitions and Enthalpy of
Fusion by Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry is a powerful technique for studying thermal transitions such
as melting and solid-solid phase changes.[6]

Methodology:

o Sample Preparation: A small, accurately weighed sample of isocrotonic acid (typically 1-10
mg) is hermetically sealed in an aluminum pan. An empty, sealed pan is used as a reference.

 Instrument Setup: The sample and reference pans are placed in the DSC cell. The
instrument is programmed with a specific temperature profile, including a controlled heating
rate (e.g., 5-10 K/min).

» Data Acquisition: The DSC measures the difference in heat flow required to maintain the
sample and reference at the same temperature as the furnace temperature is increased.

o Data Analysis: The resulting thermogram plots heat flow against temperature. The melting
point is determined as the onset or peak temperature of the endothermic melting transition.
The enthalpy of fusion is calculated by integrating the area of the melting peak.

Determination of Vapor Pressure by the Knudsen
Effusion Method

The Knudsen effusion method is used to measure the vapor pressure of solids and liquids with
low volatility.

Methodology:

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1205236/docs?utm_src=pdf-body#thermodynamic-properties-of-isocrotonic-acid-a-technical-guide
https://www.researchgate.net/publication/229298241_DSC_Studies_on_Organic_Melting_Temperature_Standards
https://www.benchchem.com/product/b1205236/docs?utm_src=pdf-body#thermodynamic-properties-of-isocrotonic-acid-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205236?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Effusion Cell Preparation: A small amount of isocrotonic acid is placed in a Knudsen
effusion cell, which is a small container with a very small orifice of known area.

High Vacuum Environment: The cell is placed in a high-vacuum chamber and heated to a
precise, constant temperature.

Mass Loss Measurement: As the substance effuses through the orifice into the vacuum, the
rate of mass loss is measured over time using a sensitive microbalance.

Vapor Pressure Calculation: The vapor pressure inside the cell is calculated from the rate of
mass loss using the Hertz-Knudsen equation, which relates vapor pressure to the rate of
effusion, the area of the orifice, the temperature, and the molar mass of the substance.

Logical Workflow for Thermodynamic Property
Determination

The following diagram illustrates the logical workflow for the experimental determination and
analysis of the key thermodynamic properties of a compound like isocrotonic acid.

Experimental Measurements

Combustion Calorimetry Correlation-Gas Chromatography Differential Scanning Calorimetry Knudsen Effusion
yiglds

measures measures
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Workflow for Thermodynamic Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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